Cas no 2171975-03-2 (2-methoxy-2-(thian-4-yl)propan-1-amine)

• Product Name: 2-methoxy-2-(thian-4-yl)propan-1-amine
• CAS No: 2171975-03-2
• MF: C₉H₁₉NOS
• MW: 189.318261384964
• CID: 5894054
• PubChem ID: 165522351
• Update Time: 2025-10-19

2-methoxy-2-(thian-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-(thian-4-yl)propan-1-amine
• EN300-1294013
• 2171975-03-2

• Inchi： 1S/C9H19NOS/c1-9(7-10,11-2)8-3-5-12-6-4-8/h8H,3-7,10H2,1-2H3
• InChI Key： APHADHDJXVZKFC-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)C(C)(CN)OC

Computed Properties

• Exact Mass: 189.11873540g/mol
• Monoisotopic Mass: 189.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.6Ų

Additional information on 2-methoxy-2-(thian-4-yl)propan-1-amine

Professional Introduction to 2-Methoxy-2-(thian-4-yl)propan-1-amine (CAS No. 2171975-03-2)

2-Methoxy-2-(thian-4-yl)propan-1-amine, with the chemical identifier CAS No. 2171975-03-2, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its unique structural features, has been the subject of extensive research due to its potential applications in drug development and molecular medicine. The presence of both a methoxy group and a thienyl moiety in its structure imparts distinct chemical properties that make it a versatile intermediate in synthetic chemistry.

The compound’s structure, featuring a propan-1-amine backbone, facilitates its role as a building block in the synthesis of more complex molecules. The methoxy group (-OCH₃) contributes to the compound’s polarity and reactivity, while the thienyl ring (C₄H₄S) introduces aromatic stability and potential bioactivity. These features have made 2-methoxy-2-(thian-4-yl)propan-1-amine a valuable candidate for further exploration in medicinal chemistry.

In recent years, the pharmaceutical industry has seen a surge in interest for heterocyclic compounds due to their diverse biological activities. The thienyl ring, in particular, is known for its presence in numerous bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. Researchers have been exploring derivatives of thiophene-based compounds to identify novel pharmacophores with enhanced therapeutic profiles. The incorporation of functional groups like the methoxy and amine moieties into these structures can lead to compounds with improved solubility, metabolic stability, and target specificity.

One of the most compelling aspects of 2-methoxy-2-(thian-4-yl)propan-1-amine is its potential as a chiral building block. Chirality plays a crucial role in the pharmacological activity of many drugs, and the ability to synthesize enantiomerically pure forms of such compounds is often essential for achieving optimal therapeutic effects. The amine functionality in this molecule provides a site for stereoselective modifications, allowing chemists to tailor the stereochemistry of the final product for maximum efficacy.

The synthesis of 2-methoxy-2-(thian-4-yl)propan-1-amine has been optimized through various methodologies to ensure high yield and purity. Recent advances in catalytic processes have enabled more efficient and environmentally friendly routes to this compound. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the thienyl ring efficiently. Additionally, asymmetric hydrogenation techniques have been utilized to introduce chirality into the molecule with high precision.

The biological activity of 2-methoxy-2-(thian-4-yl)propan-1-amine has been investigated in several preclinical studies. These studies have revealed promising results in terms of interaction with biological targets such as enzymes and receptors. For example, derivatives of this compound have shown inhibitory activity against certain kinases, which are key targets in cancer therapy. Furthermore, preliminary data suggest that modifications to the methoxy and thienyl groups can modulate binding affinity and selectivity, leading to more potent and less toxic drug candidates.

The development of novel drug candidates often involves a multidisciplinary approach, combining expertise from organic chemistry, medicinal chemistry, pharmacology, and bioinformatics. Computational modeling techniques have been increasingly used to predict the binding modes of small molecules with biological targets. This has allowed researchers to design analogs of 2-methoxy-2-(thian-4-yiopropa n -1 -amine) with enhanced binding affinity and reduced off-target effects.

In conclusion, 2-methoxy - 2 - (thian - 4 - yl ) propan - 1 - am ine represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as a versatile intermediate in synthetic chemistry continues to drive innovation in drug development. As research progresses, it is expected that new derivatives and analogs will be discovered, further expanding its utility in addressing various medical conditions.